Cas no 53429-15-5 (5-phenylpentan-1-amine hydrochloride)

• Product Name: 5-phenylpentan-1-amine hydrochloride
• CAS No: 53429-15-5
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD32668748
• CID: 4025130
• PubChem ID: 69334974
• Update Time: 2025-05-19

5-phenylpentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenepentanamine, hydrochloride
• 5-phenylpentan-1-amine hydrochloride
• 5-Phenylpentan-1-amine;hydrochloride
• G54442
• SCHEMBL5157586
• 53429-15-5
• EN300-8137943

• MDL： MFCD32668748
• Inchi： 1S/C11H17N.ClH/c12-10-6-2-5-9-11-7-3-1-4-8-11;/h1,3-4,7-8H,2,5-6,9-10,12H2;1H
• InChI Key： ZGFSNSQQTXEMPX-UHFFFAOYSA-N
• SMILES： Cl.NCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.1127773Da
• Monoisotopic Mass: 199.1127773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 95.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 5-phenylpentan-1-amine hydrochloride

Recent Advances in the Study of 5-phenylpentan-1-amine Hydrochloride (CAS: 53429-15-5)

5-phenylpentan-1-amine hydrochloride (CAS: 53429-15-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its phenylpentylamine structure, has been the subject of recent studies due to its potential applications in drug development, particularly in the modulation of neurotransmitter systems. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological investigations.

Recent research has focused on the synthesis and characterization of 5-phenylpentan-1-amine hydrochloride, with an emphasis on optimizing its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to ensure the compound's quality. Additionally, spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been utilized to confirm its structural integrity and purity, which are critical for subsequent biological evaluations.

In vitro studies have explored the compound's interactions with various receptor systems, particularly those involved in the central nervous system (CNS). Preliminary findings suggest that 5-phenylpentan-1-amine hydrochloride exhibits affinity for certain serotonin and dopamine receptors, indicating its potential as a lead compound for the development of novel psychotropic agents. These findings are supported by molecular docking studies, which highlight the compound's ability to bind to key receptor sites with favorable energetics.

Further investigations into the pharmacokinetic properties of 5-phenylpentan-1-amine hydrochloride have revealed promising bioavailability and metabolic stability profiles. Animal studies have demonstrated its ability to cross the blood-brain barrier (BBB), a critical factor for CNS-targeted therapeutics. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are areas of active research.

The compound's potential applications extend beyond neuroscience. Recent studies have explored its role in anti-inflammatory and analgesic pathways, with preliminary data suggesting modulatory effects on cytokine production and pain perception. These findings open new avenues for the development of multi-target therapeutics, particularly in conditions where inflammation and neurological symptoms coexist.

In conclusion, 5-phenylpentan-1-amine hydrochloride (CAS: 53429-15-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Ongoing studies aim to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic potential across a range of medical conditions. The integration of synthetic chemistry, structural biology, and pharmacological assessments will be key to advancing this compound toward clinical applications.